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Compound of Interest

Compound Name: Acridine Yellow

Cat. No.: B147736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acridine Yellow, also known as Acridine Yellow G, is a cell-permeant fluorescent dye used

for the non-invasive measurement of cytoplasmic pH in living cells[1]. Its fluorescence is

sensitive to the surrounding hydrogen ion concentration, making it a valuable tool for studying

cellular processes that involve changes in intracellular pH (pHi), such as cell proliferation,

apoptosis, metabolic activity, and the cellular uptake of drugs.

Principle of Action
The mechanism of pH sensing by Acridine Yellow is based on its properties as a weak base.

In its neutral, unprotonated form, Acridine Yellow can readily cross cell membranes. In more

acidic environments, the dye becomes protonated. This change in protonation state alters the

electronic configuration of the molecule, leading to a change in its fluorescence properties.

Generally, for acridine-based dyes, accumulation in acidic compartments leads to fluorescence

quenching[2]. By correlating the measured fluorescence intensity from within the cell to a

calibration curve generated under controlled pH conditions, the cytoplasmic pH can be

accurately determined.

Quantitative Data Summary
The following table summarizes the key quantitative data for Acridine Yellow.
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Property Value Reference(s)

Alternate Names

3,6-Diamino-2,7-

dimethylacridine

monohydrochloride, Basic

Yellow K

[1][3]

Molecular Formula C₁₅H₁₆ClN₃ [3][4][5]

Molecular Weight 273.76 g/mol [3][4][5]

Excitation Wavelength ~460 - 470 nm [N/A]

Emission Wavelength ~500 - 550 nm [N/A]

Recommended Working

Concentration
1 - 10 µM [N/A]

Note: Optimal excitation and emission wavelengths may vary depending on the specific

instrumentation, buffer composition, and cellular environment. It is highly recommended to

perform a spectral scan to determine the optimal settings for your experimental setup.

Diagrams and Visualizations
Principle of Acridine Yellow pH Sensing
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Preparation

Experiment

Calibration & Analysis

1. Seed Cells
on Coverslips or Plate

2. Prepare Acridine Yellow
Working Solution (1-10 µM)

3. Incubate Cells
with Acridine Yellow

4. Wash Cells
to Remove Excess Dye

5. Acquire Fluorescence
(Microscope or Plate Reader)

6. Perform In Situ Calibration
(Nigericin/High K+ Buffers)

7. Generate
Calibration Curve

(Fluorescence vs. pH)

8. Calculate Cytoplasmic pH
of Experimental Samples
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Cell Membrane Calibration Buffer

Cytoplasmic pH (pHi)
[H+]i

Result:
pHi equilibrates with pHe
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(Low)

Nigericin
(K+/H+ Ionophore)
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External pH (pHe)
Known Value (e.g., 6.5)
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[K+]e
(High, e.g., 140 mM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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